1-ethoxy-4-[4-(4-nitrophenoxy)butoxy]benzene

• IUPAC Name: 1-[4-(4-ethoxyphenoxy)butoxy]-4-nitrobenzene
• InChI: InChI=1S/C18H21NO5/c1-2-22-16-9-11-18(12-10-16)24-14-4-3-13-23-17-7-5-15(6-8-17)19(20)21/h5-12H,2-4,13-14H2,1H3
• InChI Key: LJLADAVFCKQWPX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCCCOC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves intricate organic chemistry techniques such as palladium(0)-catalyzed reactions, which can lead to various substituted products through processes like tandem allylic substitution reactions. These methods are crucial for the efficient synthesis of complex molecules including ethoxy and nitrophenoxy derivatives (Massacret, Lhoste, Lakhmiri, Parella, & Sinou, 1999).

Molecular Structure Analysis

The molecular structure of compounds similar to 1-ethoxy-4-[4-(4-nitrophenoxy)butoxy]benzene has been elucidated using X-ray crystallography. This technique reveals the conformation and crystal structure, showing how intramolecular interactions, especially those involving nitro substituents, affect the molecule's configuration (Gopal, Chandler, & Robertson, 1980).

Chemical Reactions and Properties

Chemical reactions involving ethoxy and nitrophenoxy groups can lead to the formation of complex structures, including those emitting red light upon decomposition, which showcases the chemiluminescent properties of such molecules. This is particularly observed in compounds bearing benzofuran or benzothiophene groups, highlighting the versatility of these chemical entities in synthetic applications (Matsumoto, Hiroshima, Chiba, Isobe, & Watanabe, 1999).

Physical Properties Analysis

The physical properties of related compounds, such as those forming liquid crystalline phases, have been extensively studied. These studies reveal the impact of molecular structure on mesomorphic behavior, indicating that specific substituents can significantly influence the thermal stability and phase behavior of the material (Chauhan & Doshi, 2012).

Chemical Properties Analysis

The chemical properties of 1-ethoxy-4-[4-(4-nitrophenoxy)butoxy]benzene and related compounds include their reactivity in various chemical reactions, such as O-dealkylation, which is a crucial pathway in the metabolism of similar organic molecules. These reactions highlight the compound's potential interactions and transformations in biological or synthetic environments (Hammock, Gill, Hammock, & Casida, 1975).

Mechanism of Action

The mechanism of action of “1-ethoxy-4-[4-(4-nitrophenoxy)butoxy]benzene” in chemical reactions often involves the formation of a carbocation intermediate. In such reactions, the electrophile forms a sigma bond with the benzene ring, generating a positively charged intermediate. This intermediate can then react further, for example by bonding with a nucleophile or transferring a proton to a base.